Cas no 2248320-82-1 (Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate)

• Product Name: Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate
• CAS No: 2248320-82-1
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 6465826
• PubChem ID: 137939187
• Update Time: 2025-06-14

Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510726
• 2248320-82-1
• Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate

• Inchi： 1S/C9H11F3N2O3/c1-8(2,3)17-6(15)4-5(9(10,11)12)14-7(13)16-4/h1-3H3,(H2,13,14)
• InChI Key： PKTMARWCACIUSV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC(C)(C)C)OC(N)=N1)(F)F

Computed Properties

• Exact Mass: 252.07217670g/mol
• Monoisotopic Mass: 252.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate

Comprehensive Overview of Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate (CAS No. 2248320-82-1)

The compound Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate (CAS No. 2248320-82-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and an oxazole ring, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and crop protection.

One of the key reasons for the growing interest in Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate is its role in the development of small-molecule therapeutics. The trifluoromethyl group enhances the metabolic stability and lipophilicity of drug candidates, addressing common challenges in pharmacokinetic optimization. This aligns with current trends in precision medicine and targeted therapies, where researchers seek compounds with improved bioavailability and selectivity.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical innovation. The oxazole scaffold is known for its herbicidal and fungicidal properties, making it a candidate for next-generation crop protection agents. With the increasing demand for sustainable agriculture, the search for novel pesticide intermediates like Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate has surged, particularly in regions focusing on food security and environmental safety.

The synthesis of Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate involves advanced organic chemistry techniques, including multistep reactions and catalytic processes. Its CAS No. 2248320-82-1 serves as a unique identifier in chemical databases, facilitating efficient procurement and regulatory compliance. Laboratories and manufacturers often prioritize compounds with well-documented synthetic pathways and analytical data, which are critical for quality control and scale-up production.

From an industrial perspective, the demand for Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate is driven by its versatility in custom synthesis and contract manufacturing. Companies specializing in fine chemicals and API intermediates frequently list this compound in their portfolios, catering to clients in the life sciences sector. Its compatibility with high-throughput screening and combinatorial chemistry further enhances its appeal for drug development pipelines.

Environmental and regulatory considerations also play a role in the compound's adoption. The trifluoromethyl group, while beneficial for activity, requires careful handling to minimize ecological impact. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, where researchers aim to reduce waste and energy consumption. As such, Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate is often discussed in the context of eco-friendly chemical design.

In summary, Tert-butyl 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate (CAS No. 2248320-82-1) represents a critical tool in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its multidisciplinary utility. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.